![molecular formula C7H5BrClN3O2 B6207217 3-bromoimidazo[1,2-a]pyrazine-6-carboxylic acid hydrochloride CAS No. 2703779-21-7](/img/no-structure.png)
3-bromoimidazo[1,2-a]pyrazine-6-carboxylic acid hydrochloride
Overview
Description
3-Bromoimidazo[1,2-a]pyrazine-6-carboxylic acid hydrochloride (3-BIPC) is an organic compound that is used in a variety of scientific research applications. It is a brominated heterocyclic compound that is used as a reagent in organic synthesis and is known for its unique reactivity and versatility. 3-BIPC is a valuable research tool for scientists in the fields of biochemistry, pharmacology, and medicinal chemistry.
Scientific Research Applications
3-bromoimidazo[1,2-a]pyrazine-6-carboxylic acid hydrochloride has a variety of scientific research applications, including the synthesis of various organic compounds, the study of enzyme inhibition and drug metabolism, and the study of the effects of various drugs on the human body. In addition, 3-bromoimidazo[1,2-a]pyrazine-6-carboxylic acid hydrochloride has been used to study the mechanism of action of various drugs and to develop new drugs.
Mechanism of Action
3-bromoimidazo[1,2-a]pyrazine-6-carboxylic acid hydrochloride is known to act as an inhibitor of enzymes, such as cytochrome P450 (CYP) enzymes. These enzymes are involved in the metabolism of drugs, and the inhibition of these enzymes can lead to an increase in the levels of drugs in the body. This can result in increased efficacy and potency of the drugs, as well as increased side effects.
Biochemical and Physiological Effects
3-bromoimidazo[1,2-a]pyrazine-6-carboxylic acid hydrochloride has been shown to have a variety of biochemical and physiological effects on the human body. In particular, it has been found to inhibit the activity of CYP enzymes, which can lead to an increase in the levels of drugs in the body. In addition, 3-bromoimidazo[1,2-a]pyrazine-6-carboxylic acid hydrochloride has been found to have anti-inflammatory and antioxidant properties, which may be beneficial in the treatment of various diseases.
Advantages and Limitations for Lab Experiments
3-bromoimidazo[1,2-a]pyrazine-6-carboxylic acid hydrochloride is a useful reagent for laboratory experiments, as it is relatively easy to synthesize and is highly soluble in aqueous solutions. In addition, 3-bromoimidazo[1,2-a]pyrazine-6-carboxylic acid hydrochloride is a relatively stable compound and is not prone to decomposition. However, 3-bromoimidazo[1,2-a]pyrazine-6-carboxylic acid hydrochloride is a toxic compound and should be handled with caution.
Future Directions
The future of 3-bromoimidazo[1,2-a]pyrazine-6-carboxylic acid hydrochloride research is promising, as it has a variety of potential applications. In particular, 3-bromoimidazo[1,2-a]pyrazine-6-carboxylic acid hydrochloride could be used to develop new drugs and to study the mechanism of action of existing drugs. In addition, 3-bromoimidazo[1,2-a]pyrazine-6-carboxylic acid hydrochloride could be used to study the effects of drugs on the human body, as well as to study the effects of drugs on enzymes. Furthermore, 3-bromoimidazo[1,2-a]pyrazine-6-carboxylic acid hydrochloride could be used to study the effects of drugs on various diseases, as well as to develop new drugs for the treatment of various diseases.
Synthesis Methods
3-bromoimidazo[1,2-a]pyrazine-6-carboxylic acid hydrochloride can be synthesized in a variety of ways, with the most common method being the reaction of 3-bromoimidazo[1,2-a]pyrazine-6-carboxylic acid (3-BIPA) and hydrochloric acid. The reaction takes place in an aqueous solution, where the 3-BIPA reacts with the hydrochloric acid to form 3-bromoimidazo[1,2-a]pyrazine-6-carboxylic acid hydrochloride. This reaction is typically carried out in a flask or beaker at room temperature.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-bromoimidazo[1,2-a]pyrazine-6-carboxylic acid hydrochloride involves the bromination of imidazo[1,2-a]pyrazine-6-carboxylic acid followed by hydrochloric acid treatment to obtain the hydrochloride salt.", "Starting Materials": [ "Imidazo[1,2-a]pyrazine-6-carboxylic acid", "Bromine", "Sodium hydroxide", "Hydrochloric acid", "Water" ], "Reaction": [ "Imidazo[1,2-a]pyrazine-6-carboxylic acid is dissolved in water.", "Bromine is added dropwise to the solution with stirring at room temperature.", "Sodium hydroxide is added to maintain the pH of the solution between 7 and 8.", "The reaction mixture is stirred for several hours until the bromination is complete.", "The resulting product is filtered and washed with water.", "The product is dissolved in hydrochloric acid and stirred for several hours.", "The hydrochloride salt of 3-bromoimidazo[1,2-a]pyrazine-6-carboxylic acid is obtained by filtration and washing with water.", "The product is dried under vacuum to obtain the final compound." ] } | |
CAS RN |
2703779-21-7 |
Molecular Formula |
C7H5BrClN3O2 |
Molecular Weight |
278.5 |
Purity |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![methyl(nitroso)[(pyridin-3-yl)methyl]amine](/img/structure/B6207224.png)